Cas no 2228345-09-1 (1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228345-09-1
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6194480
• PubChem ID: 165863539
• Update Time: 2025-06-14

1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine
• 2228345-09-1
• [1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1779435

• Inchi： 1S/C12H23N3/c1-11(2,3)10-9(8-14-15-10)7-12(4,5)13-6/h8,13H,7H2,1-6H3,(H,14,15)
• InChI Key： FMABREDSDYCPGZ-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine

Research Brief on 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine (CAS: 2228345-09-1)

1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine (CAS: 2228345-09-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and tertiary amine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The synthesis of 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine involves a multi-step process that includes the functionalization of the pyrazole ring and subsequent introduction of the tertiary amine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. The compound's structural features, including the tert-butyl group and the methylpropan-2-yl(methyl)amine side chain, are believed to contribute to its unique binding affinity and selectivity toward specific biological targets.

Pharmacological studies have demonstrated that 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine exhibits significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. In vitro assays have shown that the compound acts as a potent agonist or allosteric modulator at certain receptor subtypes, suggesting its potential utility in treating CNS disorders such as depression, anxiety, and Parkinson's disease. Additionally, preliminary in vivo studies in rodent models have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and a manageable metabolic profile.

Recent research has also explored the compound's potential in oncology. Preliminary findings suggest that 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine may inhibit specific signaling pathways involved in tumor growth and metastasis. These effects are thought to be mediated through the compound's interaction with key enzymes and receptors in cancer cells. However, further studies are needed to elucidate the exact mechanisms and to evaluate the compound's efficacy and safety in more complex biological systems.

Despite its promising potential, several challenges remain in the development of 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine as a therapeutic agent. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Future research directions may include structural optimization to enhance selectivity and reduce side effects, as well as the development of novel formulations to improve bioavailability.

In conclusion, 1-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-yl(methyl)amine represents a promising candidate for further investigation in both CNS and oncology applications. Its unique chemical structure and pharmacological profile make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.